Cas no 344264-58-0 (4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid)

• Product Name: 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid
• CAS No: 344264-58-0
• CID: 4649375
• Update Time: 2025-10-30

4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid

Introduction to 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid (CAS No. 344264-58-0)

4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 344264-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a carboxymethylsulfanyl group and an acetamido moiety. These structural elements contribute to its distinct chemical properties, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid consists of a benzene ring substituted with an acetamido group at the 4-position and a 2-(carboxymethylsulfanyl) group at the 2-position. This configuration imparts both hydrophilic and hydrophobic characteristics to the molecule, enhancing its solubility in polar solvents while maintaining stability in non-polar environments. Such properties are crucial for its potential use in formulating drug delivery systems, where compatibility with biological matrices is essential.

In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse biological activities. 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid has been investigated for its potential pharmacological effects, particularly in the context of anti-inflammatory and antioxidant properties. Studies have suggested that the sulfanyl group may play a key role in modulating enzyme activity, particularly those involved in inflammatory pathways. Additionally, the presence of the carboxymethyl moiety may contribute to its ability to chelate metal ions, which is relevant for therapeutic applications targeting metal-dependent diseases.

One of the most compelling aspects of 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid is its versatility in chemical modifications. The compound serves as a valuable scaffold for designing novel analogs with enhanced pharmacological profiles. Researchers have leveraged this flexibility to synthesize derivatives that exhibit improved bioavailability and reduced toxicity. For instance, modifications to the carboxymethylsulfanyl group have been explored to optimize binding affinity to target proteins, while alterations to the acetamido moiety have been investigated for their impact on metabolic stability.

The synthesis of 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functionalization strategies, have been employed to achieve high yields and purity. These methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications. The synthetic pathways developed for this compound have also provided insights into general strategies for constructing complex benzoic acid derivatives.

From a computational chemistry perspective, 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting potential therapeutic utility. For example, computational analyses have indicated that the sulfanyl group may interact with cysteine residues in target proteins, modulating their activity through redox mechanisms. Such findings are invaluable for guiding experimental efforts aimed at developing novel drug candidates.

Preclinical studies have further validated the pharmacological potential of 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid. In vitro assays have demonstrated its ability to inhibit inflammatory cytokine production and reduce oxidative stress in cellular models. These effects are consistent with its proposed mechanisms of action and align with current trends in drug discovery focused on modulating inflammatory pathways. Additionally, animal studies have shown promising results regarding its safety profile and efficacy in models of chronic inflammation.

The future direction of research on 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid includes exploring its applications in precision medicine. By understanding how genetic variations influence individual responses to this compound, researchers can develop personalized therapeutic strategies tailored to specific patient populations. Furthermore, advancements in drug delivery technologies may enable more efficient administration of 4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid, enhancing its clinical utility.

In conclusion,4-{2-[(carboxymethyl)sulfanyl]acetamido}benzoic acid (CAS No. 344264-58-0) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its distinct chemical properties, coupled with promising preclinical data, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play an important role in addressing unmet medical needs.